Cas no 7405-08-5 (N-hexylheptan-1-amine)

• Product Name: N-hexylheptan-1-amine
• CAS No: 7405-08-5
• MF: C₁₃H₂₉N
• MW: 199.376064062119
• CID: 979007
• PubChem ID: 436773
• Update Time: 2025-04-19

N-hexylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-hexylheptan-1-amine
• 7405-08-5
• SCHEMBL44916
• DTXSID90331259
• AKOS005294875

• Inchi： 1S/C13H29N/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h14H,3-13H2,1-2H3
• InChI Key： KLJUVCXLKBGKOY-UHFFFAOYSA-N
• SMILES： N(CCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 199.23017
• Monoisotopic Mass: 199.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.791
• Boiling Point: 260.6°C at 760 mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.435
• PSA: 12.03